ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-chlorophenyl)methyl]-1-(2-methylsulfanylacetyl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H24ClNO3S/c1-3-23-17(22)18(12-14-6-4-5-7-15(14)19)8-10-20(11-9-18)16(21)13-24-2/h4-7H,3,8-13H2,1-2H3
• InChI Key: VPAMETGWEKMNOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)CSC)CC2=CC=CC=C2Cl
• Molecular Formula: C18H24ClNO3S
• Molecular Weight: 369.9 g/mol

Description

Ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate, also known as SMM-189, is a synthetic compound that has been studied for its potential therapeutic applications. This compound has been found to have an effect on the central nervous system and has been studied for its potential use in the treatment of neurological disorders.

Mechanism of Action

The exact mechanism of action of ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has been found to increase the levels of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has been found to have a number of biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which is important for cognitive function. ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has also been found to have a neuroprotective effect, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate in lab experiments is that it has been found to be well-tolerated in animal models. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate. One area of research could focus on further elucidating the mechanism of action of the compound. Additionally, research could focus on optimizing the synthesis of ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate to make it more efficient and cost-effective. Finally, research could focus on studying the potential therapeutic applications of ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate in humans.

Synthesis Methods

The synthesis of ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate involves several steps. The starting materials for the synthesis include 2-chlorobenzyl chloride, piperidine, and methylthioacetic acid. These materials are reacted together in the presence of a catalyst to form the intermediate compound, which is then further reacted with ethyl chloroformate to form the final product.

Scientific Research Applications

Ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has been studied for its potential therapeutic applications in a number of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In animal models, ethyl 4-(2-chlorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has been found to have a neuroprotective effect and to improve cognitive function.